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Compound of Interest

Compound Name: 2-Bromophenethylamine

Cat. No.: B104595 Get Quote

This document serves as a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency management of 2-
Bromophenethylamine (CAS: 65185-58-2). As a crucial building block in synthetic chemistry,

its utility is matched by its significant hazard profile, necessitating a robust understanding and

implementation of stringent safety protocols. This guide moves beyond mere compliance,

delving into the causality behind safety procedures to foster a culture of intrinsic safety within

the laboratory.

Section 1: Chemical Identity and Physical Properties
2-Bromophenethylamine is a primary amine that presents as a liquid, which may darken

during storage. A foundational understanding of its physical and chemical properties is the first

step in a comprehensive risk assessment.
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Property Value Source(s)

CAS Number 65185-58-2 [1][2]

Molecular Formula C₈H₁₀BrN [2][3]

Molecular Weight 200.08 g/mol [3]

Synonyms
2-(2-Bromophenyl)ethanamine,

o-Bromophenethylamine
[2][3]

Appearance Liquid [2]

Boiling Point 253 °C (lit.)

Density 1.396 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.5770 (lit.)

Storage Class Code
8A - Combustible corrosive

hazardous materials

Section 2: Unveiling the Hazard: GHS Classification
The primary and most critical hazard associated with 2-Bromophenethylamine is its corrosive

nature. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

categorizes it as a substance that causes severe skin burns and eye damage. This is not a mild

irritant; it is capable of causing irreversible tissue damage upon contact.
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GHS Classification Code Description Source(s)

Signal Word Danger [1]

Pictogram GHS05 (Corrosion)

Hazard Statement H314

Causes severe skin

burns and eye

damage.

[2][3]

Hazard Class Skin Corrosion 1B [1][3]

Hazard Class
Serious Eye Damage

1
[1][4]

This classification dictates every aspect of its handling, from the selection of personal

protective equipment to the design of emergency response protocols. The causality is direct:

because the substance is classified as Skin Corrosion Category 1B, any protocol must be

designed to prevent all skin and eye contact.

GHS Hazard Profile for 2-Bromophenethylamine

2-Bromophenethylamine
(CAS: 65185-58-2)
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GHS05: Corrosion

Signal Word
Danger

Hazard Statement
H314

Causes severe skin burns and eye damage

translates to

Click to download full resolution via product page

Caption: GHS Hazard Identification for 2-Bromophenethylamine.
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Section 3: The Hierarchy of Controls: A Mandate for
Safety
Personal Protective Equipment (PPE) is the last line of defense.[5] A comprehensive safety

strategy prioritizes the elimination or substitution of hazards, followed by engineering controls,

administrative controls, and finally, PPE. For 2-Bromophenethylamine, where substitution is

often not an option, engineering controls are paramount.

Engineering Controls: Your Primary Shield
The purpose of engineering controls is to isolate personnel from the hazard.

Chemical Fume Hood: All manipulations of 2-Bromophenethylamine, including weighing,

transferring, and use in reactions, must be performed inside a certified chemical fume hood.

This is non-negotiable. The hood's constant airflow prevents corrosive vapors and aerosols

from entering the laboratory environment and being inhaled.

Eyewash Stations and Safety Showers: These must be located within a 10-second,

unobstructed travel distance from the workstation.[1] Their proximity is critical for immediate

decontamination in the event of an exposure, which can significantly mitigate the severity of

a corrosive injury.

Personal Protective Equipment (PPE): The Final Barrier
The selection of PPE must be directly correlated to the H314 hazard statement. The goal is to

create an impermeable barrier between the chemical and your body.
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Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine Handling

(in Fume Hood)

Chemical splash

goggles and a

full-face shield.

[6]

Chemically

resistant gloves

(e.g., nitrile,

neoprene),

consider double-

gloving.[7]

Chemically

resistant lab

coat, closed-toe

shoes.

Not typically

required if work

is confined to a

certified fume

hood.

Weighing/Transf

er (Potential for

Splash)

Chemical splash

goggles and a

full-face shield.

Double-glove

with chemically

resistant gloves.

Chemically

resistant lab coat

or apron.

As above.

Spill Cleanup

Chemical splash

goggles and a

full-face shield.

Heavy-duty,

chemically

resistant gloves

(e.g., butyl

rubber, Viton®).

Chemical-

resistant suit or

apron over lab

coat.

Air-purifying

respirator with an

organic

vapor/acid gas

(ABEK)

cartridge.

Causality in PPE Selection:

Why Goggles AND a Face Shield? Goggles protect against splashes from the sides, top, and

bottom. The face shield protects the entire face from direct splashes. For a corrosive liquid,

this dual protection is essential to prevent devastating injuries.

Why Chemical-Resistant Gloves? Standard latex or vinyl gloves offer insufficient protection.

Nitrile or neoprene gloves provide better resistance, but it is crucial to consult the

manufacturer's compatibility data. For corrosives, "breakthrough time" is a critical parameter.

Never wear a compromised glove.

Section 4: Standard Operating Procedures (SOPs)
Protocol for Safe Handling

Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Confirm the location and functionality of the nearest eyewash
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station and safety shower.

Don PPE: Put on all required PPE as detailed in Section 3.2. Inspect each item for integrity.

Containment: Conduct all work in a secondary container (e.g., a plastic or glass tray) within

the fume hood to contain any potential spills.

Dispensing: Use a bottle-top dispenser or a glass syringe with a blunt-tip needle for transfers

to minimize the risk of spills and splashes. Avoid pouring directly from the primary container

when possible.

Reaction Setup: When adding to a reaction, do so slowly and in a controlled manner. Be

aware of any potential exothermic reactions that could cause splashing.

Waste Disposal: All contaminated materials (gloves, pipette tips, absorbent pads) are

considered hazardous waste. Dispose of them in a designated, sealed, and clearly labeled

hazardous waste container.

Decontamination: After handling, wipe down the work surface in the fume hood with an

appropriate decontaminating solution.

Doff PPE: Remove PPE carefully, avoiding contact with the contaminated exterior. Remove

gloves last and wash hands thoroughly with soap and water.[7]

Protocol for Safe Storage
Authorized Access: Store 2-Bromophenethylamine in a designated, locked cabinet or area

accessible only to trained personnel.[1][8]

Ventilation: The storage area should be cool, dry, and well-ventilated.[1][7]

Container Integrity: Keep the container tightly closed.[1] Inspect regularly for any signs of

leakage or degradation.

Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[1]

Do not store with acids, acid anhydrides, or acid chlorides.[8]
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Secondary Containment: The primary container should always be stored within a chemically

compatible secondary container capable of holding the entire volume of the liquid in case of

a leak.

Section 5: Emergency Response and First Aid
Rapid and correct response to an emergency is critical to minimizing harm.
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Emergency Response Workflow

Incident Occurs

Assess Situation
(Fire, Spill, Exposure)

Personnel Exposure?

Yes

Spill Occurred?

No

Initiate First Aid
(See Protocol 5.1)

Minor Spill?

Yes

Call Emergency Services
IMMEDIATELY

Report Incident

Use Spill Kit
(Trained Personnel Only)

Yes

Evacuate Area
Alert Others

No (Major Spill)
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Caption: Decision workflow for emergency response to an incident.
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First-Aid Measures: Immediate Action Required
The corrosive nature of this compound means that every second counts. Immediate medical

attention is required for all exposures.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[1] Remove contact lenses if present and easy to do.[1] Continue rinsing. This

is a medical emergency; call for professional medical help immediately.[1]

Skin Contact: Immediately take off all contaminated clothing.[1] Flush the affected skin area

with copious amounts of water from a safety shower for at least 15 minutes.[9] Seek

immediate medical attention.[1]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1][7] If breathing is difficult or has stopped, provide artificial respiration. Seek

immediate medical attention.[1][7]

Ingestion: Rinse mouth thoroughly with water.[1] DO NOT induce vomiting.[1][8] If the person

is conscious, give them a couple of glasses of water or milk to drink.[1][8] Never give

anything by mouth to an unconscious person.[1] This is a medical emergency; call a poison

center or doctor immediately.[1]

Accidental Release Measures
Minor Spill (inside a fume hood): Trained personnel wearing appropriate PPE (see Section

3.2) should absorb the spill with an inert, non-combustible material like sand, silica gel, or a

universal binder.[1] Collect the material into a suitable, closed container for hazardous waste

disposal.[1]

Major Spill (outside a fume hood or a large volume): Evacuate the immediate area. Alert

others and contact your institution's emergency response team. Do not attempt to clean it up

yourself.

Section 6: Stability and Reactivity Profile
Understanding chemical compatibility is key to preventing dangerous reactions.
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Parameter Description

Chemical Stability

Stable under recommended storage conditions.

May darken over time, which does not

necessarily indicate a change in purity but

should be noted.

Conditions to Avoid
Excess heat and exposure to incompatible

materials.[10]

Incompatible Materials

Strong oxidizing agents.[1] Acids, acid

anhydrides, acid chlorides, chloroformates, and

carbon dioxide.[8]

Hazardous Decomposition Products

Combustion or thermal decomposition will

produce toxic and corrosive fumes, including

carbon oxides (CO, CO₂), nitrogen oxides

(NOx), and hydrogen halides (hydrogen

bromide).[1][8][10]

The practical implication here is clear: storing this amine-containing compound near acids or

strong oxidizers could lead to a violent reaction. Its decomposition upon heating underscores

the need to avoid high temperatures and to have appropriate fire-fighting measures available

(water spray, foam, dry chemical, CO₂), along with self-contained breathing apparatus for

firefighters.[1][7]

Section 7: Toxicological Information
The most immediate and well-documented toxicological effect of 2-Bromophenethylamine is

its severe corrosivity to skin and eyes.[1][2][3] Beyond this, comprehensive toxicological data is

limited. The toxicological properties have not been fully investigated.[11] This lack of data

reinforces the need for the precautionary principle. All routes of exposure—inhalation,

ingestion, and dermal contact—should be considered potentially harmful, and all protocols

must be designed to prevent any exposure.

Conclusion
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2-Bromophenethylamine is an indispensable tool in the arsenal of the synthetic chemist.

However, its utility is intrinsically linked to its significant corrosive hazard. A thorough

understanding of its GHS classification, the diligent application of the hierarchy of controls, and

unwavering adherence to established protocols are not merely best practices—they are

essential prerequisites for its safe use. By internalizing the rationale behind these safety

measures, researchers can confidently and safely leverage the synthetic potential of this

valuable compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b104595#2-bromophenethylamine-safety-data-sheet-sds-information
https://www.benchchem.com/product/b104595#2-bromophenethylamine-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104595?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

